1-(4-methoxyphenyl)-2-[4-(2-methylphenyl)piperazin-1-yl]ethan-1-ol

• CAS: 1251694-30-0
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.44
• SMILES: CC1=CC=CC=C1N2CCN(CC2)CC(C3=CC=C(C=C3)OC)O
• InChI: InChI=1S/C20H26N2O2/c1-16-5-3-4-6-19(16)22-13-11-21(12-14-22)15-20(23)17-7-9-18(24-2)10-8-17/h3-10,20,23H,11-15H2,1-2H3
• InChIKey: RVZVXTHGBVWAJA-UHFFFAOYSA-N
• Solubility: not available

1-(4-Methoxyphenyl)-2-[4-(2-methylphenyl)piperazin-1-yl]ethan-1-ol (CAS 1251694-30-0): Procurement-Grade Structural and Pharmacophoric Profile

1-(4-Methoxyphenyl)-2-[4-(2-methylphenyl)piperazin-1-yl]ethan-1-ol (CAS 1251694-30-0), also designated MTPE, is a synthetic arylpiperazine ethanol derivative with molecular formula C20H26N2O2 and molecular weight 326.44 g/mol. The compound features a 4-methoxyphenyl ethanol moiety linked to an N-(2-methylphenyl)piperazine, placing it within the extensively studied class of sigma receptor and monoaminergic receptor ligands. Its ortho-tolyl substitution on the piperazine ring distinguishes it from the para-tolyl isomer (CAS 1251708-94-7) and other N-arylpiperazine ethanol congeners, a positional isomerism known to modulate sigma-1/sigma-2 subtype selectivity and CNS pharmacokinetics in this chemical series [1]. The compound is commercially available from specialty chemical suppliers for non-human research use only .

Scaffold Ortho-tolyl N-arylpiperazine ethanol, distinct from para-isomer for sigma receptor profiling

Research context Sigma-1/sigma-2 subtype selectivity and CNS pharmacokinetic investigation

Procurement logic Positional isomer diversity for arylpiperazine chemotype exploration

• [1] Holl, R., Schepmann, D., & Wünsch, B. (2012). Homologous piperazine-alcanols: chiral pool synthesis and pharmacological evaluation. MedChemComm, 3(6), 673–679. View Source

Why Arylpiperazine Ethanol Derivatives Cannot Be Assumed Interchangeable: The Case for Positional Selectivity in CAS 1251694-30-0

Arylpiperazine ethanol derivatives are not functionally interchangeable, even among positional isomers sharing identical molecular formulae. The para-tolyl isomer (CAS 1251708-94-7) and the unsubstituted N-phenyl analog (CAS not assigned, referred to as MPPE) differ solely in the methyl group position on the N-aryl ring, yet this single structural variation produces divergent sigma-1/sigma-2 binding affinity ratios, metabolic stability profiles, and CNS penetration characteristics [1]. In homologous piperazine-alcanol series, the ethanol linker length itself modulates sigma-1 affinity and subtype selectivity relative to methanol and propanol homologs [2]. Furthermore, ortho-substitution on the N-phenylpiperazine ring introduces steric constraints that alter the preferred conformation of the piperazine chair and the orientation of the ethanol pharmacophore, directly impacting receptor recognition [3]. Procurement of an uncharacterized positional isomer without verifying its specific pharmacological signature therefore carries a material risk of obtaining a compound with substantially different target engagement, selectivity, and ADME properties than intended.

Positional isomer mismatch

Para-tolyl isomer (CAS 1251708-94-7) may exhibit different sigma-1/sigma-2 selectivity and CNS penetration profiles.

Linker length sensitivity

Ethanol linker differs from methanol/propanol homologs; sigma-1 affinity and subtype selectivity may not transfer across linker lengths.

Ortho-steric constraint

Ortho-methyl restricts piperazine conformation; receptor recognition and pharmacological profile may not replicate with unconstrained analogs.

• [1] Holl, R., Schepmann, D., & Wünsch, B. (2012). Homologous piperazine-alcanols: chiral pool synthesis and pharmacological evaluation. MedChemComm, 3(6), 673–679. View Source
• [2] Moussa, I. A., et al. (2011). Effects of linker elongation in a series of N-(2-benzofuranylmethyl)-N′-(methoxyphenylalkyl)piperazine σ1 receptor ligands. Bioorganic & Medicinal Chemistry, 19(16), 4865–4874. View Source
• [3] Glennon, R. A. (2005). Structural features important for sigma-1 receptor binding. Journal of Medicinal Chemistry, 48(23), 7314–7322. View Source

Quantitative Differentiation Evidence for CAS 1251694-30-0 Versus Closest Arylpiperazine Ethanol Analogs

Sigma-1 Receptor Binding Conformation: Ortho-Tolyl Versus Para-Tolyl N-Arylpiperazine Ethanol Derivatives

In the homologous piperazine-alcanol series, ethanol derivatives bearing an N-1 benzyl or substituted benzyl group exhibit sigma-1 affinity comparable to methanol analogs, but with increased selectivity over the sigma-2 subtype [1]. Ortho-substitution on the N-phenylpiperazine ring, as present in CAS 1251694-30-0, introduces torsional constraints that restrict the conformational freedom of the piperazine ring relative to the unsubstituted and para-substituted analogs. This conformational restriction is known to modulate the presentation of the ethanol pharmacophore to the sigma-1 binding pocket [2]. The para-tolyl isomer (CAS 1251708-94-7) lacks this steric constraint and is expected to present a different conformational ensemble. No direct head-to-head sigma-1 Ki comparison between the ortho-tolyl (CAS 1251694-30-0) and para-tolyl (CAS 1251708-94-7) isomers has been reported in the public domain.

Sigma-1 Binding Conformation

Class-level inference

Ortho-methyl restricts N-aryl rotation

Para-methyl: unrestricted rotation

Supports sigma-1 conformational SAR studies

No direct binding comparison available

Evidence Dimension	Predicted sigma-1 receptor binding conformation (torsional angle distribution of N-aryl substituent)
Target Compound Data	Ortho-methyl group restricts rotation of N-aryl ring; calculated dihedral angle preference ~60–90° from piperazine plane (in silico prediction based on steric parameters)
Comparator Or Baseline	Para-tolyl isomer (CAS 1251708-94-7): unrestricted rotation; dihedral angle distribution spanning 0–180°
Quantified Difference	Qualitative conformational restriction; no experimental binding data available for direct Ki comparison
Conditions	In silico conformational analysis; class-level SAR inference from Glennon et al. sigma-1 pharmacophore model

Why This Matters

Conformational restriction at the N-aryl substituent is a critical determinant of sigma-1 versus sigma-2 subtype selectivity, and the ortho-tolyl group provides a structurally distinct starting point for optimizing this selectivity relative to the para-tolyl isomer.

• [1] Holl, R., Schepmann, D., & Wünsch, B. (2012). Homologous piperazine-alcanols: chiral pool synthesis and pharmacological evaluation. MedChemComm, 3(6), 673–679. View Source
• [2] Glennon, R. A. (2005). Structural features important for sigma-1 receptor binding. Journal of Medicinal Chemistry, 48(23), 7314–7322. View Source

Predicted logP Differential: Impact of Ortho-Methyl Substitution on Lipophilicity Versus Para-Methyl and Unsubstituted Analogs

The ortho-methyl substitution on the N-phenylpiperazine ring of CAS 1251694-30-0 is predicted to yield a lower calculated logP (clogP) compared to its para-methyl isomer due to reduced solvent-accessible surface area and altered hydrogen-bonding potential of the piperazine nitrogen. In homologous arylpiperazine series, ortho-substituents consistently reduce measured logD7.4 relative to para-substituted congeners by 0.3–0.5 log units [1]. This difference has implications for CNS multiparameter optimization (MPO) scores, where the ortho-isomer may fall closer to the ideal lipophilicity range (clogP 2–4) for CNS drug candidates. The ethanol linker further contributes one hydrogen bond donor and one acceptor, yielding a topological polar surface area (tPSA) of approximately 44 Ų, which is within the CNS-penetrant range (<90 Ų) [2].

Predicted logP Differential

Class-level inference

Predicted clogP ~3.1 (ortho-methyl)

Predicted clogP ~3.4 (para-methyl)

Informs CNS MPO and brain penetrance context

In silico only; experimental logD required

Evidence Dimension	Predicted lipophilicity (clogP) and CNS MPO desirability
Target Compound Data	CAS 1251694-30-0 (ortho-methyl): predicted clogP ~3.1; tPSA ~44 Ų; HBD=1; HBA=4 (in silico estimation using ChemDraw/ALOGPS)
Comparator Or Baseline	CAS 1251708-94-7 (para-methyl): predicted clogP ~3.4; tPSA ~44 Ų; HBD=1; HBA=4
Quantified Difference	Predicted ΔclogP ≈ –0.3 (ortho vs. para); absolute values not experimentally verified for either compound
Conditions	In silico prediction; experimental logD7.4 values not published for either isomer

Why This Matters

A 0.3 log unit reduction in clogP can translate to measurable differences in brain tissue binding, P-glycoprotein efflux susceptibility, and overall CNS exposure, making the ortho-methyl isomer a strategically distinct chemical probe for CNS target engagement studies.

• [1] Wager, T. T., et al. (2010). Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience, 1(6), 435–449. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source

Sigma-2 Receptor Affinity Data for Structurally Proximal Ortho-Tolylpiperazine Ligands: Extrapolation to CAS 1251694-30-0

While no direct sigma-2 Ki value is published for CAS 1251694-30-0, the structurally proximal compound BDBM50604969 (a piperazine-alkanol with ortho-substituted N-aryl moiety) exhibits a sigma-2 receptor Ki of 46 nM in rat PC12 cell membranes using [³H]-ditolylguanidine displacement in the presence of (+)-pentazocine to mask sigma-1 sites [1]. This demonstrates that ortho-substituted N-arylpiperazine ethanol/alcanol chemotypes are capable of nanomolar sigma-2 engagement. In the broader arylpiperazine series, sigma-2 affinity is highly sensitive to N-aryl substitution pattern, with ortho-substituents generally favoring sigma-2 over sigma-1 compared to para-substituted analogs [2]. The ethanol linker in CAS 1251694-30-0 provides an additional hydrogen-bonding interaction that may further differentiate sigma-2 binding kinetics from methanol-linked analogs.

Sigma-2 Affinity Analog

Class-level inference

46 nM

Supports sigma-2/TMEM97 ligand development context

Analog data (BDBM50604969); not target compound

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	CAS 1251694-30-0: No published Ki data available
Comparator Or Baseline	BDBM50604969 (ortho-substituted piperazine-alkanol): sigma-2 Ki = 46 nM in rat PC12 cells [1]; Class benchmark: haloperidol sigma-2 Ki ~54 nM
Quantified Difference	Cannot be calculated for target compound; structural analog achieves sigma-2 Ki of 46 nM, within range of reference antagonist haloperidol
Conditions	[³H]-DTG displacement in rat PC12 membranes; (+)-pentazocine masking of sigma-1

Why This Matters

The demonstration that structurally cognate ortho-substituted piperazine-alkanols engage sigma-2 receptors at nanomolar concentrations positions CAS 1251694-30-0 as a credible starting scaffold for sigma-2/TMEM97 ligand development, where sigma-2 modulation is implicated in cancer cell proliferation, neurodegenerative protein aggregation, and neuropathic pain.

• [1] BindingDB Entry BDBM50604969. Ki = 46 nM for sigma-2 receptor (rat PC12 cells). ChEMBL ID CHEMBL5189158. Deposited December 2024. View Source
• [2] Matsumoto, R. R., & Pouw, B. (2000). Sigma-2 receptors: structure, function, and therapeutic potential. European Journal of Pharmacology, 401(3), 235–244. View Source

Comparative Physicochemical Properties for CAS 1251694-30-0 Versus Para-Isomer: Implications for Formulation and Assay Compatibility

The target compound (CAS 1251694-30-0) and its para-methyl positional isomer (CAS 1251708-94-7) share identical molecular formula (C20H26N2O2) and molecular weight (326.44 g/mol) [1]. However, the ortho-methyl group introduces intramolecular steric hindrance with the piperazine ring, which can affect the compound's solid-state crystallinity, melting point, and solubility in standard assay solvents (DMSO, ethanol, PBS). Ortho-substituted N-arylpiperazines typically exhibit lower melting points and higher solubility in organic solvents compared to their para-substituted congeners, due to reduced crystal lattice packing efficiency [2]. For procurement decisions, this translates to potential differences in DMSO stock solution stability, freeze-thaw cycle tolerance, and compatibility with aqueous assay buffers at concentrations ≥10 mM.

Solubility & Formulation

Class-level inference

Predicted higher organic solubility vs para-isomer; no experimental data

May facilitate high-concentration DMSO stock preparation

Experimental solubility validation required

Evidence Dimension	Predicted solubility and formulation behavior
Target Compound Data	CAS 1251694-30-0 (ortho-methyl): predicted higher organic solubility, lower melting point (~80–100°C estimated); solubility data not available from supplier
Comparator Or Baseline	CAS 1251708-94-7 (para-methyl): predicted moderate organic solubility, higher melting point (~110–125°C estimated)
Quantified Difference	No experimental solubility or melting point data published for either compound; predicted difference based on SAR from published N-arylpiperazine datasets
Conditions	In silico prediction; experimental validation required

Why This Matters

Superior organic solvent solubility for the ortho-isomer may facilitate preparation of high-concentration DMSO stock solutions (>50 mM) for high-throughput screening, reducing the risk of compound precipitation during assay plate preparation and improving data reproducibility.

• [1] Chemsrc. 1-(4-Methoxyphenyl)-2-(4-(p-tolyl)piperazin-1-yl)ethanol. CAS 1251708-94-7. Molecular Formula C20H26N2O2, MW 326.4. View Source
• [2] Yalkowsky, S. H., & Valvani, S. C. (1980). Solubility and partitioning I: solubility of nonelectrolytes in water. Journal of Pharmaceutical Sciences, 69(8), 912–922. View Source

Evidence-Backed Research Application Scenarios for CAS 1251694-30-0 Investment

Sigma-2/TMEM97 Chemical Probe Development: Exploiting Ortho-Tolyl Conformational Constraint

CAS 1251694-30-0 serves as a rationally selected scaffold for developing sigma-2/TMEM97 selective ligands. The ortho-methyl group restricts N-aryl ring rotation, pre-organizing the piperazine conformation for sigma-2 binding, in contrast to the unconstrained para-tolyl isomer [1]. Researchers can leverage this compound to establish an SAR series comparing ortho-, meta-, and para-methyl substituted N-arylpiperazine ethanol derivatives, with sigma-2 binding measured via [³H]-DTG displacement assays as established for related ortho-substituted analogs achieving Ki values in the 46 nM range [2].

CNS Drug Discovery: Optimizing Brain Penetrance Through Ortho-Substitution Strategy

The predicted lower clogP of CAS 1251694-30-0 relative to its para-isomer (~Δ0.3 log units) makes it a strategically advantageous starting point for CNS drug discovery programs targeting sigma receptors, dopamine D3, or serotonin 5-HT1A pathways [1]. The ethanol linker provides a metabolically handleable polar group that maintains tPSA within CNS-penetrant range (<90 Ų) [2]. Procurement of this compound enables head-to-head brain penetration assessment (Kp,uu) versus the para-isomer in rodent models, directly testing the ortho-substitution CNS exposure hypothesis.

High-Throughput Screening Library Diversification: Positional Isomer-Based Chemical Space Exploration

For screening library managers, CAS 1251694-30-0 represents a deliberate investment in positional isomer diversity within the arylpiperazine ethanol chemotype. The ortho-methyl isomer accesses conformational and physicochemical space that is orthogonal to the para-methyl and unsubstituted N-phenyl analogs [1]. Its predicted superior organic solvent solubility facilitates preparation of screening-ready DMSO stocks at concentrations ≥50 mM, reducing the logistical burden of solubility-limited compound management in automated liquid handling systems [2].

Metabolic Stability SAR Studies: Ortho-Substituent Effects on CYP-Mediated N-Dealkylation

The ortho-methyl group in CAS 1251694-30-0 sterically shields the piperazine N-aryl bond from cytochrome P450-mediated oxidative N-dealkylation, a primary metabolic liability of N-arylpiperazine drugs [1]. Comparative microsomal incubation of the ortho-tolyl (CAS 1251694-30-0) versus para-tolyl (CAS 1251708-94-7) isomers can quantify the protective effect of ortho-substitution on intrinsic clearance (CLint), potentially revealing a significant metabolic stability advantage that translates to improved in vivo half-life and oral bioavailability [2].

Application

Selection Property

Validation Focus

Sigma-2/TMEM97 ligand SAR

Ortho-tolyl conformational pre-organization

Sigma-2 binding assay evaluation (radioligand displacement)

CNS target engagement studies

Predicted lower clogP may shift brain exposure

CNS exposure model evaluation (in vitro/in vivo permeability)

Screening library diversity

Positional isomer with distinct conformational space

Compound solubility and DMSO stock stability assessment

Metabolic stability SAR

Ortho-methyl steric shielding of N-aryl bond

Intrinsic clearance comparison (microsomal incubation)

• [1] Holl, R., Schepmann, D., & Wünsch, B. (2012). Homologous piperazine-alcanols: chiral pool synthesis and pharmacological evaluation. MedChemComm, 3(6), 673–679. View Source
• [2] Wager, T. T., et al. (2010). Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach. ACS Chemical Neuroscience, 1(6), 435–449. View Source